Cas no 2045276-63-7 ((2E)-3-(2-chloropyridin-4-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(2-chloropyridin-4-yl)prop-2-enoic acid
• CAS No: 2045276-63-7
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 4634717
• PubChem ID: 19995970
• Update Time: 2025-06-11

(2E)-3-(2-chloropyridin-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-chloro-4-pyridinyl)-, (2E)-
• (2E)-3-(2-chloropyridin-4-yl)prop-2-enoic acid
• 2045276-63-7
• EN300-112198
• 3-(2-chloropyridin-4-yl)prop-2-enoicacid
• EN300-1455849
• SCHEMBL2134056
• 3-(2-Chloropyridin-4-yl)acrylic acid
• Z1255503510
• (2E)-3-(2-CHLORO-4-PYRIDINYL)-2-PROPENOIC ACID
• 1379423-73-0
• G75485
• (E)-3-(2-chloropyridin-4-yl)prop-2-enoic acid
• 3-(2-chloropyridin-4-yl)prop-2-enoic acid
• CS-0345034

• Inchi： 1S/C8H6ClNO2/c9-7-5-6(3-4-10-7)1-2-8(11)12/h1-5H,(H,11,12)/b2-1+
• InChI Key： VWOAJEKVHQVOOQ-OWOJBTEDSA-N
• SMILES： C(O)(=O)/C=C/C1C=CN=C(Cl)C=1

Computed Properties

• Exact Mass: 183.0087061g/mol
• Monoisotopic Mass: 183.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (2E)-3-(2-chloropyridin-4-yl)prop-2-enoic acid

Introduction to (2E)-3-(2-chloropyridin-4-yl)prop-2-enoic Acid (CAS No. 2045276-63-7)

(2E)-3-(2-chloropyridin-4-yl)prop-2-enoic acid, identified by the CAS number 2045276-63-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its unique structural features and potential applications in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The molecular structure of (2E)-3-(2-chloropyridin-4-yl)prop-2-enoic acid consists of a prop-2-enoic acid moiety linked to a 2-chloropyridine ring. This configuration provides a versatile scaffold for further chemical modifications, making it a valuable intermediate in synthetic chemistry. The presence of the chloropyridine substituent enhances the compound's reactivity, enabling its incorporation into more complex molecules through nucleophilic substitution or metal-catalyzed coupling reactions.

In recent years, there has been growing interest in developing small-molecule inhibitors that modulate enzyme activity by binding to specific pockets on their surfaces. The chloropyridine moiety in this compound offers a promising platform for designing such inhibitors, given its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. This feature has been exploited in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

One of the most compelling aspects of (2E)-3-(2-chloropyridin-4-yl)prop-2-enoic acid is its potential as a building block for drug discovery. Researchers have leveraged its structural flexibility to create derivatives with enhanced pharmacological properties. For instance, modifications at the propenoic acid group can alter the compound's solubility and metabolic stability, while alterations at the pyridine ring can fine-tune its binding affinity to biological targets. These modifications are essential for optimizing drug candidates throughout the development pipeline.

The synthesis of (2E)-3-(2-chloropyridin-4-yl)prop-2-enoic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by the introduction of the propenoic acid moiety through methods such as aldol condensation or cross-coupling reactions. The chlorination step is critical, as it introduces the necessary electrophilic center for subsequent derivatization. Advanced synthetic techniques, including flow chemistry and catalytic methods, have been employed to improve yield and scalability.

Recent studies have demonstrated the importance of this compound in medicinal chemistry. For example, derivatives of (2E)-3-(2-chloropyridin-4-yl)prop-2-enoic acid have been investigated for their anti-inflammatory properties. These studies have shown that certain analogs exhibit significant activity against enzymes like cyclooxygenase (COX), which are key players in inflammation pathways. The ability to fine-tune the pharmacophore through structural modifications has opened new avenues for developing more effective anti-inflammatory drugs.

The compound's potential extends beyond inflammation research; it has also been explored in oncology. Preclinical studies indicate that derivatives targeting kinases can inhibit tumor growth by disrupting signaling pathways involved in cell proliferation and survival. The versatility of (2E)-3-(2-chloropyridin-4-yl)prop-2-enoic acid as a scaffold allows researchers to design molecules with high specificity and selectivity, minimizing off-target effects and improving therapeutic outcomes.

In addition to its role in drug discovery, this compound serves as an important tool in chemical biology research. Its well-defined structure and reactivity make it suitable for studying enzyme mechanisms and interactions at a molecular level. By using analogs with varying substituents, researchers can gain insights into how different chemical groups influence binding affinity and enzyme activity. These insights are crucial for developing more rational approaches to drug design.

The future prospects of (2E)-3-(2-chloropyridin-4-yl)prop-2-enoic acid are promising, with ongoing research focusing on expanding its applications in pharmaceuticals and materials science. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of new derivatives with improved properties. Furthermore, collaborations between academia and industry will likely drive innovation, leading to novel therapeutic agents based on this versatile scaffold.

In conclusion, (cas no2045276-63-⁷)_{^{((E)) - 3 - (chloropyridin - 4 - yl)prop - 1 , 3 - dieneoic acid}}) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and synthetic accessibility make it an invaluable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications, this compound is poised to play an increasingly important role in advancing drug discovery efforts worldwide.) will undoubtedly remain at the forefront of medicinal chemistry innovation.